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Compound of Interest

Compound Name: n,n-bis[2-(octylamino)ethyl]glycine

Cat. No.: B096743

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 17670-95-0 Synonyms: Obanol Meiji, TG 580

This technical guide provides a consolidated overview of the publicly available information on
N,N-bis[2-(octylamino)ethyl]glycine, a chemical compound with potential applications in the
antimicrobial field. While in-depth experimental data and detailed mechanistic studies are not
widely published, this document summarizes the existing knowledge to support further
research and development efforts.

Chemical and Physical Properties

N,N-bis[2-(octylamino)ethyl]glycine is a tertiary amine with a glycine backbone and two
octylaminoethyl side chains. Its amphiphilic nature, combining a hydrophilic amino acid core
with lipophilic octyl chains, suggests potential surfactant-like properties that could contribute to
its biological activity.

Table 1: Physicochemical Properties of N,N-bis[2-(octylamino)ethyl]glycine
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Property Value Source
Molecular Formula C22H47N302 N/A
Molecular Weight 385.63 g/mol N/A
Appearance Off-white solid [1]
Boiling Point 509.3 °C at 760 mmHg [2]
Flash Point 261.8 °C [2]
Density 0.937 g/cm3 [2]

Known Applications and Biological Activity

The primary application cited for N,N-bis[2-(octylamino)ethyl]glycine is as an antimicrobial
agent.[3][4][5] However, specific details regarding its spectrum of activity, potency (e.g.,
minimum inhibitory concentrations), and mechanism of action are not extensively documented
in publicly accessible scientific literature.

Synthesis

While detailed, step-by-step synthesis protocols are not available, the synthesis of N,N-bis[2-
(octylamino)ethyl]glycine can be conceptually understood through standard organic
chemistry reactions. The logical workflow for its synthesis would likely involve the reaction of a
glycine derivative with a protected aminoethyl intermediate, followed by alkylation with an octyl
halide and subsequent deprotection steps.

Conceptual Synthesis Workflow

Caption: Conceptual workflow for the synthesis of N,N-bis[2-(octylamino)ethyl]glycine.

Gaps in Current Knowledge and Future Research
Directions

A comprehensive review of the available literature reveals significant gaps in the understanding
of N,N-bis[2-(octylamino)ethyl]glycine. For researchers and drug development professionals,
these gaps represent opportunities for novel investigations.
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Key areas for future research include:

e Quantitative Antimicrobial Studies: Determination of the Minimum Inhibitory Concentration
(MIC) and Minimum Bactericidal Concentration (MBC) against a broad panel of clinically
relevant bacteria and fungi.

e Mechanism of Action Studies: Elucidation of the molecular mechanism by which this
compound exerts its antimicrobial effects. This could involve studies on cell membrane
integrity, inhibition of essential enzymes, or other cellular targets.

o Toxicology and Safety Profile: In-depth in vitro and in vivo toxicological studies are necessary
to assess its safety for potential therapeutic applications.

o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs to
understand the relationship between the chemical structure and antimicrobial activity,
potentially leading to the development of more potent and selective compounds.

Conclusion

N,N-bis[2-(octylamino)ethyl]glycine is a chemical entity with attributed antimicrobial
properties. However, the lack of detailed, publicly available experimental data, including
protocols, quantitative efficacy, and mechanistic insights, currently limits its potential for
advanced drug development. The information presented in this guide is intended to serve as a
foundational resource to stimulate and guide future research into this promising molecule.
Further empirical studies are essential to fully characterize its biological activity and to
determine its viability as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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